Cas no 110234-65-6 (5-Isoxazolamine, 4-(4-methoxyphenyl)-3-(trifluoromethyl)-)

• Product Name: 5-Isoxazolamine, 4-(4-methoxyphenyl)-3-(trifluoromethyl)-
• CAS No: 110234-65-6
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 1192192
• Update Time: 2024-08-05

5-Isoxazolamine, 4-(4-methoxyphenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 4-(4-methoxyphenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C11H9F3N2O2/c1-17-7-4-2-6(3-5-7)8-9(11(12,13)14)16-18-10(8)15/h2-5H,15H2,1H3
• InChI Key： PBSMFAFOEHYLHZ-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C2=CC=C(OC)C=C2)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 258.06167

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Melting Point: 126-127 °C
• Boiling Point: 374.1±42.0 °C(Predicted)
• PSA: 61.28
• pka: -3.39±0.13(Predicted)